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Compound of Interest

Compound Name: 25B-NBF (hydrochloride)

CAS No.: 1539266-17-5

Cat. No.: B593100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
25B-NBF hydrochloride, also known by its synonym 2C-B-NBF, is a potent synthetic

phenethylamine and a derivative of the psychedelic compound 2C-B.[1][2] Its full chemical

name is 4-bromo-N-[(2-fluorophenyl)methyl]-2,5-dimethoxy-benzeneethanamine,

monohydrochloride.[3] This compound is of significant interest in pharmacological research and

forensic analysis due to its potent interaction with serotonin receptors.[1][3] This technical guide

provides a comprehensive overview of the synthesis, chemical properties, pharmacology, and

analytical characterization of 25B-NBF hydrochloride.

Chemical Properties and Data
A summary of the key chemical identifiers and properties of 25B-NBF hydrochloride is

presented in the table below.
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Property Value Source

Molecular Formula C17H19BrFNO2 • HCl [3]

Molecular Weight 404.7 g/mol [3]

Formal Name

4-bromo-N-[(2-

fluorophenyl)methyl]-2,5-

dimethoxy-

benzeneethanamine,

monohydrochloride

[3]

Synonyms 2C-B-NBF, NBF-2C-B [1][2][3][4]

CAS Number 1539266-17-5 [3]

Synthesis of 25B-NBF Hydrochloride
The synthesis of 25B-NBF hydrochloride can be achieved through a reductive amination

reaction between 2C-B (4-bromo-2,5-dimethoxyphenethylamine) and 2-fluorobenzaldehyde,

followed by conversion to the hydrochloride salt.[1]

Experimental Protocol: Synthesis of 2-(4-bromo-2,5-
dimethoxyphenyl)-N-(2-fluorobenzyl)ethanamine (25B-
NBF freebase)

Reaction Setup: In a suitable reaction vessel, dissolve 2C-B (1.0 g, 3.84 mmol) in 20 mL of

methanol. To this solution, add 2-fluorobenzaldehyde (0.52 g, 4.22 mmol) and 0.2 mL of

glacial acetic acid.[1]

Imine Formation: Stir the reaction mixture at room temperature for 1 hour. This allows for the

formation of the corresponding imine intermediate.[1]

Reduction: Cool the reaction mixture to 0°C using an ice bath. Add sodium borohydride (0.22

g, 5.76 mmol) portion-wise over a period of 15 minutes. It is crucial to maintain the reaction

temperature below 10°C during this step.[1]
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Work-up: After the addition of sodium borohydride is complete, continue stirring the mixture

for an additional hour at room temperature. Subsequently, remove the methanol under

reduced pressure.

Extraction: To the residue, add 50 mL of water and extract the aqueous layer three times with

30 mL of dichloromethane. Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate.

Purification: Filter the solution and concentrate the solvent under reduced pressure to yield

the crude 25B-NBF freebase, which can be further purified by column chromatography.

Experimental Protocol: Conversion to Hydrochloride
Salt

Dissolution: Dissolve the purified 25B-NBF freebase in a minimal amount of anhydrous

diethyl ether (approximately 20 mL).[1]

Precipitation: While stirring the solution, add a 2 M solution of hydrochloric acid in diethyl

ether dropwise. Continue the addition until no further precipitation is observed.[1]

Isolation and Washing: Collect the resulting white precipitate by vacuum filtration. Wash the

solid with two 10 mL portions of cold, anhydrous diethyl ether.[1]

Drying: Dry the product under vacuum to a constant weight to yield 25B-NBF hydrochloride

as a white solid.[1]
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Caption: Synthetic pathway for 25B-NBF hydrochloride.

Pharmacology and Mechanism of Action
25B-NBF is a derivative of the phenethylamine hallucinogen 2C-B.[2][3] The addition of an N-

(2-fluorobenzyl) group to the 2C-B structure significantly enhances its potency at serotonin

receptors.[1] Specifically, 25B-NBF acts as a highly potent partial agonist for the human 5-

HT2A receptor and is also a potent agonist for the 5-HT2C receptor.[2][3][5][6]

The interaction of 25B-NBF with the 5-HT2A receptor is of particular interest, as this receptor is

a key target for psychedelic drugs and is implicated in various neuropsychiatric conditions.[1]

The binding affinity of 25B-NBF for human 5-HT2A receptors has been reported with a pKi

value of 8.57.[3][6] For rat 5-HT2C receptors, the pKi value is 7.73.[3][6]

Recent studies have explored the therapeutic potential of N-(2-fluorobenzyl) phenethylamine

analogs, including 25B-NBF, as novel antidepressants with a rapid onset of action and a

favorable safety profile.[5][7]
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Caption: Simplified signaling pathway of 25B-NBF.

Metabolism
The in vitro metabolism of 25B-NBF has been investigated in human hepatocytes.[6] The

compound undergoes extensive metabolism, with an estimated elimination half-life of 29.7

minutes and a hepatic extraction ratio of 0.80.[6] The primary metabolic pathways include:[6]

Hydroxylation

Demethylation

N-dearylation

Glucuronidation

Sulfation
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Cysteine conjugation

Acetylation

These metabolic transformations are carried out by multiple cytochrome P450 (CYP) and UDP-

glucuronosyltransferase (UGT) enzymes.[6]

Analytical Characterization
The identification and quantification of 25B-NBF hydrochloride in forensic and research

samples are crucial. High-resolution mass spectrometry (HRMS) is a key analytical technique

for this purpose. The fragmentation patterns of 25B-NBF under electrospray ionization (ESI)

conditions have been studied to aid in its identification.[3]

Legal Status
It is important to note that 25B-NBF is a controlled substance in several jurisdictions. In the

United Kingdom, it is classified as a Class A drug under the Misuse of Drugs Act 1971.[2] In

Sweden, it is listed as a narcotic substance.[2] Researchers and scientists must ensure

compliance with all local and national regulations regarding the handling and use of this

compound.

Conclusion
25B-NBF hydrochloride is a potent N-benzylphenethylamine with significant activity at serotonin

5-HT2A and 5-HT2C receptors. Its unique pharmacological profile makes it a valuable tool for

research into the function of these receptors and a compound of interest for potential

therapeutic applications. The synthetic and analytical methodologies outlined in this guide

provide a foundation for researchers working with this compound. As with any psychoactive

substance, adherence to all legal and safety regulations is paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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